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Compound of Interest

Compound Name: 2-Chloroacetylphenothiazine

CAS No.: 5325-15-5

Cat. No.: B8724782

Get Quote

Part 1: Executive Summary & Chemical Identity
2-Chloroacetylphenothiazine (specifically the C2-substituted isomer, 1-(10H-phenothiazin-2-

yl)-2-chloroethanone) is a high-reactivity electrophile used primarily as a "warhead" scaffold in

drug discovery. It serves as a precursor for introducing amino-alkyl side chains found in potent

neuroleptics (e.g., chlorpromazine analogs) and novel NADPH oxidase (NOX) inhibitors.

Due to the presence of the

-chloroketone moiety, this compound possesses a dual-hazard profile: it is a potent alkylating
agent (causing severe local tissue damage and lachrymation) and a lipophilic phenothiazine
(capable of systemic CNS depression).
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Property Specification

Chemical Name 2-Chloro-1-(10H-phenothiazin-2-yl)ethanone

Common Synonyms
2-Chloroacetylphenothiazine;

-Chloro-2-acetylphenothiazine

CAS Number

Note: Often indexed under general

phenothiazine derivatives or specific isomer

CAS 16189-69-8 (N-substituted).[1] Core

Scaffold CAS: 92-39-7 (2-Cl-Phenothiazine)

Molecular Formula

Molecular Weight 275.75 g/mol

Appearance Yellow to orange crystalline powder

Solubility
Soluble in DMSO, DMF, Chloroform; Insoluble in

Water

Reactivity Class Alkylating Agent (Electrophile), Lachrymator

Critical Isomer Distinction: Researchers must distinguish between the C2-isomer (acetyl group

on the ring carbon) and the N10-isomer (10-(chloroacetyl)-10H-phenothiazine). The C2-isomer

is the bioactive scaffold for antipsychotics; the N10-isomer is a protecting group derivative. This

guide focuses on the high-value C2-isomer.

Part 2: Hazard Identification (GHS Classification)
As a Senior Application Scientist, I have derived the following classification based on the

Structure-Activity Relationship (SAR) of the

-haloketone pharmacophore and the phenothiazine core. Standard SDSs often miss the
specific alkylating potential of this intermediate.
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GHS Label Elements
Signal Word:DANGER

Pictograms:

(Corrosive)

(Acute Tox)

(Sensitizer)

Hazard Statements
Code Statement Mechanism of Toxicity

H314
Causes severe skin burns and

eye damage.

Direct Alkylation: The

-chloro group reacts with

nucleophilic residues

(cysteine/lysine) in skin

proteins.

H317
May cause an allergic skin

reaction.[2]

Haptenization: Phenothiazines

are known photosensitizers;

the chloroacetyl group

enhances immune recognition.

H335
May cause respiratory

irritation.[3]

Lachrymator: Activates TRPA1

ion channels in sensory nerves

(similar to tear gas).

H301 Toxic if swallowed.

CNS Depression:

Phenothiazine core acts as a

dopamine antagonist.

H410
Very toxic to aquatic life with

long-lasting effects.

Bioaccumulation: High LogP

(~4.8) allows accumulation in

aquatic organisms.
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The "Double-Tap" Toxicity Mechanism
This compound is unique because it attacks biological systems on two fronts.

Front 1: The Warhead (

-Chloroacetyl)

This moiety is a "Michael Acceptor" precursor. It undergoes rapid

substitution with biological thiols (Glutathione, Cysteine).

Consequence: Depletion of cellular antioxidant reserves (Glutathione) leading to oxidative

stress and necrosis at the site of contact.

Front 2: The Scaffold (Phenothiazine)

Once absorbed, the lipophilic core crosses the Blood-Brain Barrier (BBB).

Consequence: Blockade of Dopamine

receptors, potentially causing extrapyramidal symptoms (tremors, rigidity) and sedation.

Visualizing the Toxicity Pathway
The following diagram illustrates the molecular events following exposure.
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Figure 1: Dual-mechanism toxicity pathway showing local electrophilic attack and systemic

neuroreceptor modulation.
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Part 4: Safe Handling & Risk Mitigation
Expert Insight: Standard nitrile gloves are insufficient for prolonged handling of

-haloketones in solution. They can permeate thin nitrile in <15 minutes.

Personal Protective Equipment (PPE) Matrix
Component Recommendation Rationale

Gloves

Double-gloving: Laminate film

(Silver Shield) inner + Nitrile

outer.

Laminate film resists alkylating

agents; nitrile provides

dexterity.

Respiratory
P100/OV Cartridge or Fume

Hood.

Prevents inhalation of dusts

which are potent lachrymators.

Eye
Chemical Goggles (Not safety

glasses).

Vapors/dust can cause

immediate corneal opacity.

Clothing Tyvek Lab Coat + Apron.

Phenothiazines stain

skin/clothing permanently

(purple/brown oxidation).

Self-Validating Decontamination Protocol
If a spill occurs, you must neutralize the alkylating "warhead" immediately. Water alone is

ineffective due to low solubility.

The "Quench" Solution:

Composition: 10% Sodium Thiosulfate (

) in water + 1% surfactant (soap).

Mechanism: Thiosulfate acts as a "sacrificial nucleophile," reacting with the chloroacetyl

group faster than biological proteins, converting it to a harmless water-soluble salt.

Validation: The solution should turn from clear to slightly cloudy/yellow as the phenothiazine

byproduct precipitates or oxidizes, indicating reaction completion.
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Part 5: Experimental Protocol
Synthesis of 2-Chloroacetylphenothiazine (Friedel-
Crafts Acylation)
Note: This protocol synthesizes the C2-isomer from 2-acetylphenothiazine or direct acylation.

Prerequisites: Anhydrous conditions, Inert atmosphere (

).

Preparation: Dissolve 2-Acetylphenothiazine (1.0 eq) in dry

or

.

Chlorination: Cool to 0°C. Add Sulfuryl Chloride (

) (1.1 eq) dropwise.

Expert Note: Avoid

gas if possible;

provides better regioselectivity for the

-carbon over the aromatic ring.

Monitoring: Monitor via TLC (Mobile Phase: Hexane/EtOAc 3:1). Look for the disappearance

of the starting ketone (

) and appearance of the

-chloro product (

).

Quench: Pour mixture into ice-cold saturated

.
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Safety Check: Evolution of

indicates acid neutralization.

Isolation: Extract with

, dry over

, and recrystallize from Ethanol.

Yield: Typically 60-75%.

Emergency Response Workflow
The following decision tree dictates immediate actions during an exposure event.

Exposure Incident

Identify Exposure Type

Skin Contact Eye Contact Inhalation

1. Blot excess (do not rub)
2. Wash with Soap/Water (15m)

3. Apply PEG-400 (if avail)

1. Irrigate with Saline (15m)
2. DO NOT use neutralizers

3. Seek Opthalmologist

1. Fresh Air immediately
2. Oxygen if dyspneic

3. Monitor for delayed edema

Transport to ER
(Bring SDS)
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Figure 2: Emergency response decision tree emphasizing specific decontamination steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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